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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

This guide provides essential information, troubleshooting advice, and safety protocols for

laboratory personnel working with Chlorodiisopropylphosphine. Given its pyrophoric nature,

strict adherence to these procedures is critical to ensure safety and experimental success.

Frequently Asked Questions (FAQs)
Q1: What is Chlorodiisopropylphosphine and what are its primary hazards?

Chlorodiisopropylphosphine, with the chemical formula [(CH₃)₂CH]₂PCl, is a colorless

organophosphorus liquid.[1] Its primary hazards are its pyrophoric nature, meaning it can ignite

spontaneously on contact with air, and its violent reaction with water.[1][2][3][4][5] It is also

classified as a highly flammable and corrosive substance, capable of causing severe skin

burns and eye damage.[6]

Q2: What are the main applications of Chlorodiisopropylphosphine in research?

It is primarily used as a reagent to prepare tertiary phosphines and phosphinite ligands for

transition metal complexes, which are important in catalysis.[1][7][8] Common applications

include its use in synthesizing phosphine ligands, flame retardants, and as a reagent in various

chemical transformations, including Grignard reactions and cyclometalation processes.[7][8]

Q3: How should Chlorodiisopropylphosphine be stored?
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It must be stored under an inert atmosphere, such as nitrogen or argon, to prevent contact with

air and moisture.[2][5][9][10] The storage area should be cool, dry, well-ventilated, and away

from heat, sparks, open flames, and incompatible materials like oxidizers.[2][3][9] Always

ensure the container is tightly sealed.[2]

Q4: What personal protective equipment (PPE) is required when handling this reagent?

Appropriate PPE is mandatory. This includes:

Eye Protection: Chemical splash goggles and a face shield.[3][5][11]

Skin Protection: A flame-resistant (FR) lab coat (e.g., Nomex) is required.[10][11][12]

Clothing made of natural fibers should be worn underneath, as synthetic fibers can melt.[12]

[13]

Gloves: Double gloving is recommended, with nitrile gloves worn underneath neoprene or

other chemically resistant gloves.[5][10][11]

Quantitative Data Summary
The physical and safety properties of Chlorodiisopropylphosphine are summarized below.

Property Value Source(s)

Chemical Formula C₆H₁₄ClP [1]

Molar Mass 152.60 g/mol [1]

Appearance Colorless liquid [1][7]

Density 0.959 g/mL at 25 °C [1]

Boiling Point
46-47 °C at 10 mmHg / 69 °C

at 33 mmHg
[1]

Flash Point 4 °C (39.2 °F) - closed cup

Solubility Reacts with water [1]

GHS Hazard Statements
H225 (Highly flammable),

H314 (Causes severe burns)
[1][6]
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Troubleshooting Guide
Q1: My syringe needle is clogged with a white solid during transfer. What should I do?

This is likely due to exposure to trace amounts of air or moisture, causing the reagent to react

and form phosphine oxides or other byproducts.

Immediate Action: Do NOT attempt to force the plunger. This can create a pressure buildup

and cause the syringe to fail, leading to a spill and potential fire.

Solution: Carefully withdraw the needle from your reaction vessel and point it into the inert

headspace of a flask containing a quenching solution (e.g., isopropanol) or dry sand. Slowly

and carefully attempt to eject the blockage into the quenching medium. If the clog cannot be

cleared, the entire syringe should be carefully submerged in a quenching bath.[9]

Q2: I see smoke or a spark at the tip of the needle when pulling it from the reagent bottle

septum. What happened?

A small amount of reagent on the needle tip reacted with the atmosphere. This highlights the

extreme reactivity of the compound.

Prevention: When withdrawing the syringe, pull a small amount of inert gas (headspace)

from the bottle into the syringe after drawing the liquid.[9][13] This "inert gas buffer" ensures

that no reagent is left in the needle tip, preventing exposure to air upon withdrawal.

Immediate Action: Have a beaker of dry sand or a quenching solution nearby. If a fire starts

on the needle tip, it can be extinguished by plunging it into the sand.

Q3: A small spill occurred in the fume hood. How do I clean it up?

DO NOT USE WATER OR PAPER TOWELS. Paper towels are combustible and will likely

ignite.[12][13]

Solution: Immediately smother the spill with a dry, non-reactive material like dry sand,

sodium bicarbonate, or powdered limestone.[13][14] This will contain the spill and extinguish

any fire. The contaminated absorbent should then be collected into a designated waste
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container, and the area can be further decontaminated by carefully quenching with

isopropanol.[10]

Q4: The reagent in the bottle has turned yellow or contains solid precipitates. Is it still usable?

This indicates degradation, likely from slow contamination with air or moisture over time. While

it may still contain active reagent, the purity is compromised, and it may be more hazardous

due to the presence of finely divided, potentially more pyrophoric byproducts.

Recommendation: It is safest to discard the degraded reagent. The bottle should be

quenched and disposed of according to your institution's hazardous waste procedures.[10]

Do not open a container with unknown solids or pressure buildup.

Experimental Protocols
Protocol 1: Safe Transfer of
Chlorodiisopropylphosphine via Syringe
This protocol outlines the standard procedure for transferring small to moderate volumes (<50

mL) of the reagent using a gas-tight syringe under an inert atmosphere.

Materials:

Sure/Seal™ bottle of Chlorodiisopropylphosphine

Inert gas source (Nitrogen or Argon) with a bubbler

Dry, gas-tight syringe with a Luer-lock fitting

Long, dry needle (e.g., 18-21 gauge)

Oven-dried reaction flask with a rubber septum

Clamps and stands

Procedure:
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Preparation: Ensure all glassware, the syringe, and needle are completely dry, either by

oven-drying or flame-drying under vacuum.[4][5][12] Assemble the reaction flask and purge

with inert gas.

Secure Reagent Bottle: Clamp the Sure/Seal™ bottle securely to a stand within a fume

hood.[3][5][12] Do not hold the bottle by hand during the transfer.[12]

Inert Gas Purge: Puncture the bottle's septum with a needle connected to the inert gas line,

ensuring the needle tip is in the headspace, not the liquid. Puncture the septum of the

reaction flask with a separate needle connected to a bubbler to vent pressure.

Pressurize Slightly: Establish a slight positive pressure of inert gas in the reagent bottle. This

will aid in filling the syringe.

Withdraw Reagent:

Purge the dry syringe with inert gas 2-3 times.

Insert the needle through the septum into the reagent bottle, ensuring the tip is below the

liquid level.

Slowly draw the desired volume of liquid into the syringe. The slight positive pressure

should help the syringe fill easily.

Once the volume is acquired, raise the needle tip into the headspace and pull about 1-2

mL of inert gas into the syringe.[9] This creates a protective gas buffer.

Transfer to Flask: Withdraw the needle from the reagent bottle and quickly insert it into the

septum of the reaction flask. Depress the plunger to deliver the reagent, followed by the inert

gas buffer to ensure the needle is cleared.

Rinsing: After transfer, rinse the syringe and needle immediately by drawing up a dry, inert

solvent (e.g., hexane, toluene) and expelling it into a separate flask for quenching. Repeat

this rinse three times.[9][10] The rinsate must be quenched as described in Protocol 2.
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Protocol 2: Quenching and Disposal of Residual
Reagent
This protocol describes how to safely neutralize (quench) residual

Chlorodiisopropylphosphine in apparatus or as waste.

Materials:

Flask containing residual reagent or rinsate

Inert gas source

Stir plate and stir bar

Dropping funnel or syringe pump

Cooling bath (ice/water)

Isopropanol (or another secondary alcohol)

Methanol

Water

Procedure:

Setup: Place the flask to be quenched in a cooling bath on a stir plate within a fume hood.[9]

[14] Ensure the flask is under a positive pressure of inert gas with an outlet to a bubbler to

vent any gases produced.[14][15]

Dilution: Dilute the residual reagent significantly with an inert, high-boiling solvent like

heptane or toluene.[9] Avoid low-boiling solvents like ether or pentane.[9]

Initial Quench: Slowly add isopropanol dropwise via a dropping funnel or syringe pump with

vigorous stirring.[9][14] Isopropanol is used first as it reacts less violently than water.[14]

Maintain the temperature below 25 °C. If the reaction becomes too vigorous, stop the

addition until it subsides.
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Secondary Quench: Once the addition of isopropanol no longer produces a noticeable

reaction, switch to a more reactive quencher. Slowly add methanol.[9]

Final Quench: After the methanol addition is complete and the reaction has ceased, add

water dropwise to ensure all pyrophoric material has been destroyed.[9]

Final Stir: Remove the cooling bath and allow the mixture to warm to room temperature. Let

it stir for several hours to ensure the reaction is complete.[14]

Disposal: The resulting neutralized solution can be disposed of as hazardous waste

according to institutional guidelines.[10]
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Workflow for Safe Reagent Transfer
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1. Preparation Phase

2. Transfer Phase

3. Cleanup Phase

Dry all glassware,
syringe, and needles

Assemble and purge
reaction flask with N₂/Ar

Secure reagent bottle
in fume hood

Establish inert gas flow
to bottle and vent

Purge syringe with
inert gas

Withdraw reagent into syringe

Pull inert gas buffer
into syringe

Transfer reagent to
reaction flask

Rinse syringe & needle
with dry solvent (3x)

Collect rinsate in a
separate flask

Quench rinsate using
Protocol 2

Click to download full resolution via product page

Caption: Workflow for the safe transfer of Chlorodiisopropylphosphine.
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Troubleshooting Decision Tree

Issue Encountered
During Handling

Syringe Clogged? Spark at Needle Tip? Spill in Hood?

DO NOT force plunger.
Eject into quenching bath.

 Yes 

Future Prevention:
Use inert gas buffer in syringe.

 Yes 

Smother with dry sand
or sodium bicarbonate.

 Yes 

Discard entire syringe
in quenching bath.

 If cannot
clear 

Extinguish tip in dry sand
if actively burning.

DO NOT use water
or paper towels.

Click to download full resolution via product page

Caption: Decision tree for troubleshooting common laboratory issues.

Quenching Process Reaction Pathway

[(iPr)₂PCl]
(in inert solvent)

1. Add Isopropanol
(slowly, 0 °C)

Phosphinite Ester
+ HCl

2. Add Methanol
(more reactive)

3. Add Water
(final destruction)

Neutralized Waste
(Phosphorus oxides, salts,

alcohols, water)

Click to download full resolution via product page

Caption: Simplified reaction pathway for quenching Chlorodiisopropylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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